Cas no 147216-21-5 (2-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-amine)

2-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-amine is a heterocyclic amine compound featuring a 1,2,4-oxadiazole core with a methyl substituent at the 3-position and an ethylamine side chain. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as a building block for bioactive molecules. The oxadiazole moiety contributes to metabolic stability and hydrogen-bonding interactions, while the primary amine group enables further functionalization. Its well-defined synthesis and purity make it suitable for research in medicinal chemistry, where it may serve as a key intermediate in the development of novel therapeutics or ligands. The compound's stability and functional group compatibility enhance its versatility in organic synthesis.
2-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-amine structure
147216-21-5 structure
Product Name:2-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-amine
CAS No:147216-21-5
MF:C5H9N3O
MW:127.144460439682
MDL:MFCD09971810
CID:1072496
PubChem ID:10701847
Update Time:2025-06-07

2-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-amine
    • 2-(3-Methyl-1,2,4-oxadiazol-5-yl)-1-ethylamine
    • 2-(3-Methyl-1,2,4-oxadiazol-5-yl)ethanaminehydrochloride
    • [2-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride
    • 2-(3-methyl-[1,2,4]oxadiazol-5-yl)-ethylamine
    • ALBB-010127
    • BBL013311
    • CTK6C4160
    • STOCK7S-04899
    • SureCN474898
    • AB55666
    • MFCD09971810
    • 2-(3-methyl-1,2,4-oxadiazol-5-yl)ethanamine
    • AKOS005135653
    • VS-03745
    • SCHEMBL474898
    • EN300-144941
    • F8880-6726
    • 1,2,4-Oxadiazole-5-ethanamine, 3-methyl-
    • DTXSID50443620
    • STK506229
    • CS-0282934
    • 2-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-amine HCl
    • 147216-21-5
    • W-205656
    • MDL: MFCD09971810
    • Inchi: 1S/C5H9N3O/c1-4-7-5(2-3-6)9-8-4/h2-3,6H2,1H3
    • InChI Key: VRWWVRDLCMPKME-UHFFFAOYSA-N
    • SMILES: O1C(CCN)=NC(C)=N1

Computed Properties

  • Exact Mass: 127.074561919g/mol
  • Monoisotopic Mass: 127.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 88.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 64.9Ų

2-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-amine Security Information

  • HazardClass:IRRITANT

2-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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